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Introduction

Spinetoram is a semi-synthetic insecticide belonging to the spinosyn class of macrocyclic
lactones.[1][2] It is derived from the fermentation of the soil bacterium Saccharopolyspora
spinosa.[1][2][3] The active ingredient is a mixture of two principal components, 3'-O-ethyl-5,6-
dihydro spinosyn J (spinetoram-J) and 3'-O-ethyl spinosyn L (spinetoram-L), typically in a 3:1
ratio.[4][5] Spinetoram acts on the insect nervous system by disrupting nicotinic acetylcholine
receptors and y-aminobutyric acid (GABA)-gated chloride channels.[5][6][7] This mode of
action provides effective control against a broad spectrum of insect pests, including
lepidopteran larvae, thrips, and leafminers.[5][6] Classified as a reduced-risk pesticide by the
U.S. Environmental Protection Agency (EPA), spinetoram's environmental behavior and non-
target effects are critical areas of study.[8][9]

Environmental Fate

The environmental fate of a pesticide describes its transport and transformation in soil, water,
and air. Spinetoram is generally considered non-persistent in the environment.[10]

Degradation and Dissipation

Spinetoram degrades in the environment through a combination of microbial action and
photolysis.[3]
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In Soil: Spinetoram transforms rapidly in terrestrial environments and is considered non-
persistent.[10] Laboratory studies show aerobic soil metabolism half-lives (t%2) ranging from
3 to 31 days, while field dissipation is even faster, with a DT50 of less than one day.[10] The

primary degradation product identified in soil is N-demethyl-J.[10]

e In Water: The compound is stable to hydrolysis under acidic and neutral conditions (pH 5
and 7) but slowly hydrolyzes in alkaline conditions (pH 9).[6][10] The degradation half-life for
spinetoram-L at pH 9 is estimated to be 154 days.[6] However, aqueous photolysis is a
significant degradation pathway. Under natural sunlight, direct photolysis is a rapid process
with reported half-lives of approximately 0.5 days.[4] In paddy field ecosystems, the
dissipation half-life in water was observed to be as short as 0.35 days.[11]

e In Air: Spinetoram has a low vapor pressure (4.2—6.0 x 10~> Pa at 25°C) and a low Henry's
Law constant, indicating that it has low volatility and is not expected to be present in
significant concentrations in the air.[10]

Mobility

Mobility refers to the potential for a pesticide to move from its application site into other
environmental compartments, such as groundwater.

» Soil Adsorption and Leaching: Spinetoram's mobility in soil is generally low.[10] The
Freundlich adsorption coefficients (Kd) vary with soil type, with values ranging from 10 to
300.[10] The corresponding organic carbon-normalized adsorption coefficients (Koc) are
high, ranging from 1375 to 27273, which indicates that spinetoram binds strongly to soil
particles.[10] This strong adsorption, coupled with its rapid degradation, results in a low
potential to leach into groundwater.[10]

Bioaccumulation

Bioaccumulation is the process by which a substance builds up in an organism.

» Partition Coefficient: The n-octanol/water partition coefficient (log Kow) for spinetoram is
pH-dependent, increasing from 2.4 at pH 5 to 4.82 at neutral-alkaline conditions.[4][10]
Values above 3 suggest a potential for bioaccumulation.

© 2025 BenchChem. All rights reserved. 2/13 Tech Support


https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/2012E_1.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/2012E_1.pdf
https://openknowledge.fao.org/server/api/core/bitstreams/a59466cf-f2bb-49b0-a032-9594d5944eac/content
https://pubmed.ncbi.nlm.nih.gov/25460760/
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/product/b1464634?utm_src=pdf-body
https://openknowledge.fao.org/server/api/core/bitstreams/a59466cf-f2bb-49b0-a032-9594d5944eac/content
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2008%2Fpmra-arla%2FH113-26-2008-1E.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1464634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Bioconcentration Factor (BCF): Despite the log Kow values, studies on bioaccumulation in
fish show a low potential for bioaccumulation.[10] Measured Bioconcentration Factor (BCF)
values in fish are between 43 and 430, with rapid elimination half-lives of 2.3 to 5.3 days.[10]

Data Presentation: Quantitative Summary

ble 1: Phusicocl | ies of Soi

Property Value pH Source
4.2-6.0 x 107> Pa (at

Vapor Pressure N/A [10]
25°C)

Water Solubility pH-dependent N/A [4]

Log K_ow_ 2.4 5 [4]

4.09 to 4.82 7-9 [4][10]

Table 2: Environmental Fate of Spinetoram in Soil and
Water
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Compartment Parameter Value Conditions Source
Aerobic
Sall Metabolism Half-  3-31 days Laboratory [10]
life (t¥%2)
Field Dissipation i
<1 day Field [10]
(DTs0)
Soil Adsorption 1,375-27,273 ] )
Various soils [10]
(K_oc) mL/g
Hydrolysis Half-
Water ) Stable pHS5, 7 [6]
life (t¥2)
154 days
: pH 9 (6]
(Spinetoram-L)
Agqueous
Photolysis Half- = 0.5 days Artificial sunlight [4]
life (t¥2)
Field Dissipation
0.35 days Paddy water [11]
(DTso0)
_ _ Bioconcentration
Biota (Fish) 43-430 N/A [10]
Factor (BCF)
Elimination Half-
] 2.3-5.3 days N/A [10]
life
Ecotoxicology

Spinetoram exhibits selective toxicity, with high efficacy against target pests but varying effects
on non-target organisms.

Aquatic Organisms

o Fish: Spinetoram is considered moderately to highly toxic to fish on an acute basis.[12]
Signs of acute toxicity include erratic swimming and loss of balance, resulting from its
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neurotoxic mode of action.[12] Chronic exposure to low levels may affect growth and
reproduction.[12]

e Aquatic Invertebrates: Spinetoram is highly toxic to freshwater invertebrates. The 48-hour
EC50 for Daphnia magna is 0.228 mg/L.[4] Studies on Daphnia pulex reported a 48-hour
LC50 of 37.71 pg/L, highlighting its high toxicity and the potential for chronic exposure to
reduce longevity and fecundity.[13][14] This indicates a chronic risk to freshwater
invertebrates and benthic organisms.[10]

o Algae and Aquatic Plants: The risk to algae and aquatic plants is considered low.[10] The
ErC50 for freshwater green algae is 1.060 mg/L.[6]

Terrestrial Organisms

o Birds: Spinetoram presents a low risk to wild birds, with an acute oral LD50 greater than
2250 mg/kg.[6][10]

o Earthworms: The risk to earthworms is also low.[10] Studies on Eudrilus eugeniae showed
low mortality at field-relevant application rates.[15]

e Honey Bees: Spinetoram is highly toxic to bees through both contact and ingestion.[10] The
acute contact LD50 is reported as 24.8 ng/bee.[6] This poses an acute risk, and mitigation
measures are required, such as avoiding application to flowering crops when bees are
active.[10] However, some studies suggest that dry residues on foliage are less harmful.[16]

» Beneficial Arthropods: Spinetoram can have adverse effects on beneficial predatory and
parasitic arthropods, which may disrupt integrated pest management (IPM) programs.[8][10]

Data Presentation: Quantitative Summary
Table 3: Ecotoxicological Endpoints for Spinetoram
(Aquatic Organisms)
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Organism . ]
Species Endpoint Value Source
Group
Fish Carp 96-hr LCso 3.9 mg/L [6]
Aquatic ]
Daphnia magna 48-hr ECso 0.228 mg/L [4]
Invertebrate
Daphnia pulex 48-hr LCso 37.71 pg/L [13][14]
Freshwater
Algae ErCso 1.060 mg/L [6]
Green Algae

Table 4: Ecotoxicological Endpoints for Spinetoram

(Terrestrial Organisms)

Organism . .
Species Endpoint Value Source
Group
Birds (Not specified) Acute Oral LDso > 2250 mg/kg [6]
Mammals Rat Acute Oral LDso > 5000 mg/kg [1]
. Acute Contact
Honey Bee (Not specified) 24.8 ng/bee [6]
LDso
Eudrilus Low mortality at
Earthworm ] 7-day LCso ] [15]
eugeniae field rates

Experimental Protocols

The studies cited for environmental fate and ecotoxicology of spinetoram generally follow

internationally recognized guidelines, primarily from the Organisation for Economic Co-

operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA)
Office of Chemical Safety and Pollution Prevention (OCSPP).[17][18]

Aerobic Soil Metabolism (Following OECD Guideline

307)

o Objective: To determine the rate and pathway of degradation of spinetoram in aerobic soil.
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o Methodology:

o Test Substance: *C-radiolabeled spinetoram-J and spinetoram-L are used to trace the
parent compound and its transformation products.

o Soil Samples: At least three different soil types with varying textures, organic carbon
content, and pH are selected. Soils are sieved and brought to a specific moisture content
(e.g., 75% of 1/3 bar moisture).[5]

o Application: The radiolabeled spinetoram is applied to the soil samples at a rate
equivalent to the maximum recommended field application rate.

o Incubation: Samples are incubated in the dark at a constant temperature (e.g., 25°C) for a
period of up to one year.[5] Aerobic conditions are maintained by ensuring a continuous
supply of air. Volatile organic products and #CO2 are trapped.

o Sampling and Analysis: At specified intervals, replicate soil samples are extracted using
appropriate solvents. The extracts are analyzed using techniques like High-Performance
Liquid Chromatography (HPLC) with radiometric detection and Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify the parent spinetoram
and its metabolites.

o Data Analysis: The dissipation half-life (DTso) of the parent compound and the formation
and decline of major metabolites are calculated using kinetic modeling.

Aquatic Invertebrate Acute Immobilisation Test (Daphnia
sp.) (Following OECD Guideline 202)

¢ Objective: To determine the acute toxicity of spinetoram to an aquatic invertebrate, typically
Daphnia magna.

e Methodology:

o Test Organisms: Young daphnids (<24 hours old), sourced from a healthy laboratory
culture, are used.
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o Test Solutions: A series of test concentrations of spinetoram are prepared in a suitable
agueous medium, along with a control group (no spinetoram). A geometric series of at
least five concentrations is recommended.

o Exposure: Groups of daphnids (e.g., 20 individuals per concentration, split into replicates)
are exposed to the test solutions in glass vessels under controlled conditions (e.g.,
20x2°C, 16-hour light/8-hour dark cycle).

o Observation: The number of immobilized daphnids (those unable to swim within 15
seconds after gentle agitation) is recorded at 24 and 48 hours.

o Data Analysis: The concentration that causes immobilization in 50% of the test population
(ECso) is calculated for the 48-hour exposure period using statistical methods like probit
analysis.

Honey Bee Acute Contact Toxicity Test (Following OECD
Guideline 214)

» Objective: To determine the acute contact toxicity of spinetoram to adult honey bees (Apis
mellifera).

o Methodology:

o Test Organisms: Young, healthy adult worker bees of uniform age and size are selected
from a single hive.

o Dose Preparation: A range of doses of spinetoram, dissolved in a suitable carrier solvent
(e.g., acetone), are prepared.

o Application: A precise, small volume (e.g., 1 yL) of each dose solution is applied directly to
the dorsal thorax of each bee using a micro-applicator. A control group is treated with the
solvent only.

o Holding Conditions: After treatment, the bees are placed in cages with access to a sucrose
solution and held under controlled laboratory conditions (temperature, humidity).
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o Mortality Assessment: Bee mortality is recorded at regular intervals, typically up to 48 or
96 hours post-application.

o Data Analysis: The dose that is lethal to 50% of the treated bees (LDso) is calculated and
expressed as micrograms of active substance per bee (ug a.s./bee).

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spinetoram: A Technical Guide to its Environmental
Fate and Ecotoxicology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1464634#environmental-fate-and-ecotoxicology-of-
spinetoram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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